Cas no 2172596-08-4 (methyl 1-(1-hydroxy-3-methylcyclohexyl)cyclobutane-1-carboxylate)

• Product Name: methyl 1-(1-hydroxy-3-methylcyclohexyl)cyclobutane-1-carboxylate
• CAS No: 2172596-08-4
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 6023322
• PubChem ID: 165601934
• Update Time: 2025-11-01

methyl 1-(1-hydroxy-3-methylcyclohexyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(1-hydroxy-3-methylcyclohexyl)cyclobutane-1-carboxylate
• 2172596-08-4
• EN300-1633326

• Inchi： 1S/C13H22O3/c1-10-5-3-8-13(15,9-10)12(6-4-7-12)11(14)16-2/h10,15H,3-9H2,1-2H3
• InChI Key： LTZZKUAGTAWPGI-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)C1)C1(C(=O)OC)CCC1

Computed Properties

• Exact Mass: 226.15689456g/mol
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 1-(1-hydroxy-3-methylcyclohexyl)cyclobutane-1-carboxylate

Introduction to Methyl 1-(1-hydroxy-3-methylcyclohexyl)cyclobutane-1-carboxylate (CAS No. 2172596-08-4)

Methyl 1-(1-hydroxy-3-methylcyclohexyl)cyclobutane-1-carboxylate, a compound with the chemical formula C₁₁H₁₈O₃, is a structurally unique molecule that has garnered significant attention in the field of pharmaceutical research due to its potential biological activities. This compound, identified by its CAS number 2172596-08-4, belongs to a class of molecules that exhibit promising properties in various biochemical pathways. The intricate architecture of this molecule, featuring a cyclobutane ring and a methyl-substituted cyclohexyl group, makes it an intriguing candidate for further investigation in drug discovery and development.

The nomenclature of this compound provides valuable insights into its chemical structure. The presence of a hydroxy group at the 1-position of the cyclohexyl ring and an ester functional group at the 1-position of the cyclobutane ring suggests potential interactions with biological targets. These features are particularly noteworthy in the context of recent advancements in medicinal chemistry, where the design of molecules with specific stereochemical and functional attributes is crucial for achieving desired pharmacological effects.

Recent studies have highlighted the importance of substituted cycloalkanes in the development of novel therapeutic agents. The methyl 1-(1-hydroxy-3-methylcyclohexyl)cyclobutane-1-carboxylate structure presents an excellent framework for exploring such interactions. The cyclobutane ring, known for its rigid conformation, can serve as a scaffold to mimic natural bioactive scaffolds, while the hydroxy and ester groups provide opportunities for hydrogen bonding and metabolic stability. These characteristics make this compound a compelling subject for further exploration in the quest for new pharmaceuticals.

In the realm of drug discovery, the synthesis and characterization of novel compounds are essential steps toward identifying potential lead candidates. The synthetic pathways to Methyl 1-(1-hydroxy-3-methylcyclohexyl)cyclobutane-1-carboxylate have been optimized to ensure high yield and purity, facilitating its use in downstream applications. Techniques such as stereoselective reactions and protective group strategies have been employed to construct the complex framework of this molecule efficiently. These synthetic advancements underscore the growing capabilities in organic chemistry that enable the creation of increasingly sophisticated molecular architectures.

The biological activity of Methyl 1-(1-hydroxy-3-methylcyclohexyl)cyclobutane-1-carboxylate has been preliminarily investigated in several in vitro assays. Initial findings suggest that this compound may exhibit modulatory effects on key biological pathways relevant to human health. For instance, its structural features resemble those of molecules known to interact with enzymes and receptors involved in inflammation and pain signaling. These preliminary results warrant further investigation to elucidate its mechanism of action and potential therapeutic applications.

Advances in computational chemistry have also played a pivotal role in understanding the properties of Methyl 1-(1-hydroxy-3-methylcyclohexyl)cyclobutane-1-carboxylate. Molecular modeling studies have been conducted to predict how this compound might interact with biological targets at the atomic level. These simulations provide valuable insights into binding affinities, binding modes, and potential side effects, guiding experimental design and optimizing lead optimization strategies. The integration of computational methods with experimental approaches has become a cornerstone of modern drug discovery, enhancing both efficiency and success rates.

The pharmacokinetic profile of Methyl 1-(1-hydroxy-3-methylcyclohexyl)cyclobutane-1-carboxylate is another critical aspect that has been examined. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its feasibility as a drug candidate. Preliminary data suggest that this molecule may exhibit favorable pharmacokinetic properties, including reasonable solubility and metabolic stability. These attributes are crucial for ensuring that the compound can reach effective concentrations at target sites while minimizing unwanted side effects.

In conclusion, Methyl 1-(1-hydroxy-3-methylcyclohexyl)cyclobutane-1-carboxylate (CAS No. 2172596-08-4) represents a promising entry point for further exploration in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity and favorable pharmacokinetic properties, make it an attractive candidate for development into a novel therapeutic agent. Continued investigation into this compound will likely yield valuable insights into new treatment strategies across various therapeutic areas.